97-11-0

Cyclethrin

• CAS RN:
• 97-11-0

• Formula:
• C21H28O3

• InChI:
• InChI=1S/C21H28O3/c1-12(2)10-15-19(21(15,4)5)20(23)24-17-11-16(22)18(13(17)3)14-8-6-7-9-14/h6,8,10,14-15,17,19H,7,9,11H2,1-5H3

• InChIKey:
• YJXNJQHBVKTWCC-UHFFFAOYSA-N

• Cyclethrin is a useful research compound. Its molecular formula is C21H28O3 and its molecular weight is 328.4 g/mol. The purity is usually 95%.

1,4,7,10,13,16,19,22-Octazacyclotetracosane

Usually In Stock

• CAS RN:
• 297-11-0

• Formula:
• C16H40N8

• InChI:
• InChI=1S/C16H40N8/c1-2-18-5-6-20-9-10-22-13-14-24-16-15-23-12-11-21-8-7-19-4-3-17-1/h17-24H,1-16H2

• InChIKey:
• WOOFZEBAAKJMRJ-UHFFFAOYSA-N

• 1,4,7,10,13,16,19,22-Octazacyclotetracosane is a useful research compound. Its molecular formula is C16H40N8 and its molecular weight is 344.54 g/mol. The purity is usually 95%.

Hexafluorocyclobutene

In Stock

• CAS RN:
• 697-11-0

• Formula:
• C4F6

• InChI:
• InChI=1S/C4F6/c5-1-2(6)4(9,10)3(1,7)8

• InChIKey:
• QVHWOZCZUNPZPW-UHFFFAOYSA-N

• Hexafluorocyclobutene, also known as Hexafluorocyclobutene, is a useful research compound. Its molecular formula is C4F6 and its molecular weight is 162.03 g/mol. The purity is usually 95%.

2-[(Pyridin-2-ylmethyl)sulfanyl]acetic acid

In Stock

• CAS RN:
• 21897-11-0

• Formula:
• C8H9NO2S

• InChI:
• InChI=1S/C8H9NO2S/c10-8(11)6-12-5-7-3-1-2-4-9-7/h1-4H,5-6H2,(H,10,11)

• InChIKey:
• HKUYJDRVSFQORH-UHFFFAOYSA-N

• 2-[(Pyridin-2-ylmethyl)sulfanyl]acetic acid is a useful research compound. Its molecular formula is C8H9NO2S and its molecular weight is 183.23 g/mol. The purity is usually 95%.

2-Butyne, 1,4-bis(ethylthio)-

• CAS RN:
• 13597-11-0

• Formula:
• C8H14S2

• InChI:
• InChI=1S/C8H14S2/c1-3-9-7-5-6-8-10-4-2/h3-4,7-8H2,1-2H3

• InChIKey:
• QHJHZAAOWXGVRD-UHFFFAOYSA-N

• 2-Butyne, 1,4-bis(ethylthio)-, also known as 2-Butyne, 1,4-bis(ethylthio)-, is a useful research compound. Its molecular formula is C8H14S2 and its molecular weight is 174.3 g/mol. The purity is usually 95%.

N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide

In Stock

• CAS RN:
• 306297-11-0

• Formula:
• C10H9BrF3NO

• InChI:
• InChI=1S/C10H9BrF3NO/c1-5-3-7(4-6(2)8(5)11)15-9(16)10(12,13)14/h3-4H,1-2H3,(H,15,16)

• InChIKey:
• OOUHGECMWLTHOP-UHFFFAOYSA-N

• N-(4-bromo-3,5-dimethylphenyl)-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C10H9BrF3NO and its molecular weight is 296.08 g/mol. The purity is usually 95%.

(3-Morpholin-4-ylpropyl){[2,4,6-tris(methylethyl)phenyl]sulfonyl}amine

In Stock

• CAS RN:
• 398997-11-0

• Formula:
• C22H38N2O3S

• InChI:
• InChI=1S/C22H38N2O3S/c1-16(2)19-14-20(17(3)4)22(21(15-19)18(5)6)28(25,26)23-8-7-9-24-10-12-27-13-11-24/h14-18,23H,7-13H2,1-6H3

• InChIKey:
• OSPAZQASUNWGRU-UHFFFAOYSA-N

• (3-Morpholin-4-ylpropyl){[2,4,6-tris(methylethyl)phenyl]sulfonyl}amine is a useful research compound. Its molecular formula is C22H38N2O3S and its molecular weight is 410.62. The purity is usually 95%.

N-(4-amino-2-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

In Stock

• CAS RN:
• 872597-11-0

• Formula:
• C21H18FN5O5S

• InChI:
• InChI=1S/C21H18FN5O5S/c22-13-4-2-12(3-5-13)19(29)25-17-18(23)26-21(27-20(17)30)33-9-16(28)24-8-11-1-6-14-15(7-11)32-10-31-14/h1-7H,8-10H2,(H,24,28)(H,25,29)(H3,23,26,27,30)

• InChIKey:
• LZJYEDHTTCOPLC-UHFFFAOYSA-N

• N-(4-amino-2-((2-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C21H18FN5O5S and its molecular weight is 471.46. The purity is usually 95%.

2-(5-(2-Bromophenoxy)pyrimidin-4-yl)-5-methoxyphenol

In Stock

• CAS RN:
• 877797-11-0

• Formula:
• C17H13BrN2O3

• InChI:
• InChI=1S/C17H13BrN2O3/c1-22-11-6-7-12(14(21)8-11)17-16(9-19-10-20-17)23-15-5-3-2-4-13(15)18/h2-10,21H,1H3

• InChIKey:
• DZLOURHGXSDOCT-UHFFFAOYSA-N

• 2-(5-(2-Bromophenoxy)pyrimidin-4-yl)-5-methoxyphenol is a useful research compound. Its molecular formula is C17H13BrN2O3 and its molecular weight is 373.206. The purity is usually 95%.

N-(2-(6-((3-nitrobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 872997-11-0

• Formula:
• C20H18N6O4S2

• InChI:
• InChI=1S/C20H18N6O4S2/c27-26(28)16-6-4-5-15(13-16)14-31-20-10-9-18-22-23-19(25(18)24-20)11-12-21-32(29,30)17-7-2-1-3-8-17/h1-10,13,21H,11-12,14H2

• InChIKey:
• CSXTZLBYZGZUGH-UHFFFAOYSA-N

• N-(2-(6-((3-nitrobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H18N6O4S2 and its molecular weight is 470.5 g/mol. The purity is usually 95%.

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019097-11-0

• Formula:
• C20H19N5O3S

• InChI:
• InChI=1S/C20H19N5O3S/c1-24-14(9-11-22-24)19(26)25(12-13-6-4-5-10-21-13)20-23-17-15(27-2)7-8-16(28-3)18(17)29-20/h4-11H,12H2,1-3H3

• InChIKey:
• KSULXKNAUMQMOL-UHFFFAOYSA-N

• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C20H19N5O3S and its molecular weight is 409.5 g/mol. The purity is usually 95%.

2-[(5-Methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid;2-morpholin-4-ylethanamine

In Stock

• CAS RN:
• 2138197-11-0

• Formula:
• C11H21N5O3S

• InChI:
• InChI=1S/C6H14N2O.C5H7N3O2S/c7-1-2-8-3-5-9-6-4-8;1-3-6-5(8-7-3)11-2-4(9)10/h1-7H2;2H2,1H3,(H,9,10)(H,6,7,8)

• InChIKey:
• IEUPPMCKAYNCRU-UHFFFAOYSA-N

• 2-[(5-Methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetic acid;2-morpholin-4-ylethanamine is a useful research compound. Its molecular formula is C11H21N5O3S and its molecular weight is 303.38. The purity is usually 95%.

6-(3,5-Dimethylpyrazol-1-yl)-2-[1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379997-11-0

• Formula:
• C22H22F3N5O2

• InChI:
• InChI=1S/C22H22F3N5O2/c1-14-13-15(2)29(26-14)19-7-8-20(31)30(27-19)16-9-11-28(12-10-16)21(32)17-5-3-4-6-18(17)22(23,24)25/h3-8,13,16H,9-12H2,1-2H3

• InChIKey:
• KCOGHSBMLBFRNB-UHFFFAOYSA-N

• 6-(3,5-Dimethylpyrazol-1-yl)-2-[1-[2-(trifluoromethyl)benzoyl]piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C22H22F3N5O2 and its molecular weight is 445.446. The purity is usually 95%.